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Compound of Interest

Compound Name: (S)-Fmoc-B2-homophenylalanine
Cat. No.: B1165833
Get Quote

Executive Summary & Strategic Rationale

Target Molecule: (S)-Fmoc-p2-homophenylalanine (Fmoc-B2-hPhe) CAS: Non-standard
(Variable by specific isomer/salt) Application: Peptidomimetics,

-peptide foldamers (12/10-helix formation), protease-resistant therapeutic scaffolds.

In the landscape of non-proteinogenic amino acids, ngcontent-ng-c1989010908=""_nghost-ng-

€3017681703="" class="inline ng-star-inserted">

-amino acids represent a cornerstone of modern peptidomimetics.[1] While
-amino acids (side chain on the

-carbon) are easily accessed via Arndt-Eistert homologation of natural
-amino acids,

-amino acids (side chain on the

-carbon) present a significantly higher synthetic challenge.

The difficulty lies in the construction of the chiral center. Unlike
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-residues, where the chirality is inherited from the natural amino acid pool, the chiral center in
-residues is generated de novo at the

-position. This position is chemically labile; the acidic

-proton increases the risk of racemization during synthesis and handling.

This guide details the Evans Chiral Auxiliary route.[2] While organocatalytic Mannich reactions
(Gellman method) exist, the Evans approach remains the most robust, self-validating protocol
for producing high-enantiopurity building blocks in a standard medicinal chemistry setting
without requiring specialized catalyst screening.

Retrosynthetic Analysis

The synthesis relies on the diastereoselective alkylation of a chiral enolate. We disconnect the
C2-C3 bond (relative to the carbonyl) or the C2-N bond. The most reliable disconnection for

-substitution involves installing the aminomethyl equivalent onto a hydrocinnamic acid scaffold.
Key Disconnection: (S)-Fmoc-32-hPhe

(S)-2-benzyl-3-aminopropionic acid

(S)-2-benzyl-3-hydroxypropionic acid precursor

Hydrocinnamic acid + (S)-Evans Auxiliary.

Click to download full resolution via product page

Figure 1: Retrosynthetic logic flow from target building block to commodity starting materials.

Detailed Synthetic Protocol
Phase 1: Scaffold Construction

Objective: Attachment of the hydrocinnamic acid side chain to the chiral auxiliary.
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» Reagents: Hydrocinnamic acid (1.0 eq), Pivaloyl chloride (1.1 eq),

(1.2 eq), (S)-4-benzyl-2-oxazolidinone (1.0 eq),
(0.1 eq).

e Procedure:

[¢]

Dissolve hydrocinnamic acid in dry THF at -78°C.
o Add

followed by pivaloyl chloride to form the mixed anhydride. Stir for 15 min at 0°C.

[e]

In a separate flask, deprotonate the (S)-oxazolidinone with n-BuLi at -78°C in THF.

o

Cannulate the lithiated auxiliary into the mixed anhydride solution at -78°C.

[¢]

Warm to RT and stir overnight.
 Validation:

H NMR should show the characteristic doublet of the oxazolidinone ring protons and the
disappearance of the carboxylic acid peak.

Phase 2: Diastereoselective -Hydroxymethylation

Objective: Installation of the hydroxymethyl group (precursor to the amine) with high
stereocontrol. This is the critical stereodefining step.

e Mechanism: The Titanium (

) enolate of the N-acyloxazolidinone reacts with the formaldehyde source (s-trioxane). The
bulky benzyl group on the auxiliary blocks one face, forcing the electrophile to attack from
the opposite side, establishing the (S)-configuration at the

-carbon.

Protocol:
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e Reagents: N-Hydrocinnamoyl-oxazolidinone (1.0 eq),

(1.1 eq), DIPEA (1.2 eq), s-Trioxane (1.2 eq),
(additional 1.0 eq for activation).

e Solvent: Anhydrous
(DCM).

o Steps:
o Cool the solution of N-acyloxazolidinone in DCM to 0°C.
o Add

(1.1 eq) dropwise (yellow/orange suspension forms).

o Add DIPEA dropwise. Stir for 30-60 mins to form the titanium enolate (deep red/dark
color).

o Add s-Trioxane (dissolved in minimal DCM) followed by the second portion of

o Stir at 0°C for 2-4 hours. Monitor by TLC (product is more polar).

o Quench: Carefully add saturated

 Purification: Flash chromatography (EtOAc/Hexanes).

o Checkpoint: This intermediate is the "Aldol" adduct. Verify diastereomeric ratio (dr) via HPLC;
typically >95:5.

Phase 3: Functional Group Interchange (OH )

Objective: Convert the alcohol to an azide with inversion of configuration? No. The alcohol is on
the

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165833?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

-carbon relative to the auxiliary, but the chiral center is the
-carbon. The reaction occurs at the primary alcohol (
). Therefore, no stereochemical erosion occurs during this displacement.
Protocol (Mitsunobu):
e Reagents:
-Hydroxymethyl intermediate,
, DIAD (Diisopropyl azodicarboxylate), DPPA (Diphenylphosphoryl azide).
e Conditions: THF, 0°C to RT.
» Note: Alternatively, convert OH to O-Mesyl (MsCI, Pyridine) and displace with
in DMF at 50°C. The Mesyl route is often cleaner for scale-up.
Phase 4: Auxiliary Removal & Reduction
Objective: Liberate the free acid without epimerizing the

-center.

Critical Warning: Standard basic hydrolysis (LiOH/MeOH) is dangerous here. The product has
an acidic

-proton adjacent to the carbonyl and the benzyl side chain. Strong base will cause
racemization.

Recommended Method (LIOOH Hydrolysis):
» Dissolve the azide-intermediate in THF/Water (3:1).
e Cool to 0°C. Add

(30%, 4 eq) followed by

(2 eq).
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» Stir at 0°C. The oxazolidinone is cleaved; the peracid intermediate is more reactive than the
hydroxide, allowing cleavage at lower pH/temperature than standard saponification.

e Quench with ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-
star-inserted">

(to destroy peroxide). Remove THF. Extract auxiliary with DCM. Acidify aqueous layer and
extract the Azido-Acid.

Reduction (Staudinger or Hydrogenation):
e Hydrogenation:

, Pd/C (10%) in MeOH. This reduces the
to
cleanly.

e Result: (S)-2-benzyl-3-aminopropionic acid (crude).

Phase 5: Fmoc Protection

e Reagents: Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide),

e Solvent: Water/Dioxane (1:1).

e Procedure:

[¢]

Suspend the amino acid in Water/Dioxane.

o Add

(2.5 eq).

o

Add Fmoc-OSu (1.1 eq).

Stir at RT for 4-12 hours.

[¢]

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165833?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Workup: Acidify with 1N HCI (cold) to pH 2. Extract with EtOAc.

o Purification: Recrystallization from EtOAc/Hexane is preferred over column
chromatography to ensure removal of Fmoc-byproducts.

Visual Workflow
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Phase 1: Enolate Formation

Evans Aux + Hydrocinnamic Acid
(Mixed Anhydride Coupling)

Phase 2: Stereoselective C-C Bond Formation

TiCl4 / DIPEA/ Trioxane
(a-Hydroxymethylation)

'

QC: Check dr (HPLC)

Pass

Phase 3: FGI & Deprotection

MsCI/ NaN3
(Conversion to Azide)

:

LiOH / H202
(Chiral Aux Removal)

:

H2 / Pd-C
(Azide Reduction)

[ Fmoc-OSu / NaHCO3 ]
(S)-Fmoc-p2-hPhe

Click to download full resolution via product page

Figure 2: Step-by-step experimental workflow for the synthesis of (S)-Fmoc-p2-hPhe.
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Technical Specifications & Quality Control
Physical Properties (Expected)

o Appearance: White powder.
e Molecular Weight: ~401.45 g/mol .

e Solubility: Soluble in DMF, DMSO, DCM,; insoluble in water.

Analytical Checkpoints
Acceptance

Checkpoint Method o Rationale
Criteria

The stereocenter is
Intermediate 1 ) set here. Low dr
Chiral HPLC dr > 98:2
(Hydroxymethyl) cannot be corrected

easily later.

Ensure complete
) ) removal of Evans
Cleavage (Free Acid) H NMR No Aux Signals auiliary (signals at

4.0-4.5 ppm).

Fmoc-OSu byproducts
Final Product HPLC (C18) Purity > 98% (Fmoc-OH) must be

removed.

Derivatization with
FDAA followed by LC-
. . ) MS to confirm no
Enantiopurity Marfey's Analysis er>99:1 o
racemization occurred
during LIOOH

hydrolysis.

Troubleshooting Guide

e Problem: Low yield during hydroxymethylation.

o Solution: Ensure
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is fresh and not yellow/fuming excessively before addition. Moisture kills the titanium
enolate.

Problem: Racemization observed in final product.

o Solution: The hydrolysis step (Step 4) was likely too warm or too basic. Keep T < 0°C and
strictly limit reaction time. Use

rather than

Problem: Incomplete Azide Reduction.

o Solution: Poisoning of Pd/C can occur if sulfur traces (from reagents) are present. Wash
the intermediate thoroughly. Alternatively, use Staudinger reduction (
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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